Cas no 83158-06-9 (5-[(3-methoxy-4-phenylmethoxy-phenyl)methyl]pyrimidine-2,4-diamine)

• Product name: 5-[(3-methoxy-4-phenylmethoxy-phenyl)methyl]pyrimidine-2,4-diamine
• CAS No: 83158-06-9
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 988562
• PubChem ID: 463124

5-[(3-methoxy-4-phenylmethoxy-phenyl)methyl]pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-[(3-methoxy-4-phenylmethoxy-phenyl)methyl]pyrimidine-2,4-diamine
• 5-[(3-methoxy-4-phenylmethoxyphenyl)methyl]pyrimidine-2,4-diamine
• 2,4-Diamino-5-(3-methoxy-4-benzyloxybenzyl)pyrimidine
• 2,4-Pyrimidinediamine, 5-((3-methoxy-4-(phenylmethoxy)phenyl)methyl)-
• CHEMBL22146
• 5-{[3-Methoxy-4-(phenylmethoxy)phenyl]methyl}pyrimidine-2,4-diamine
• DTXSID70232194
• SCHEMBL8377009
• 83158-06-9
• 5-(4-Benzyloxy-3-methoxy-benzyl)-pyrimidine-2,4-diamine
• BDBM50110776
• 5-((3-Methoxy-4-(phenylmethoxy)phenyl)methyl)-2,4-pyrimidinediamine
• 5-[(4-benzyloxy-3-methoxy-phenyl)methyl]pyrimidine-2,4-diamine
• 5-(4-(benzyloxy)-3-methoxybenzyl)pyrimidine-2,4-diamine

• Inchi： InChI=1S/C19H20N4O2/c1-24-17-10-14(9-15-11-22-19(21)23-18(15)20)7-8-16(17)25-12-13-5-3-2-4-6-13/h2-8,10-11H,9,12H2,1H3,(H4,20,21,22,23)
• InChI Key： KRZXDTYOZAQOGL-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)CC2=CN=C(N=C2N)N)OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 336.15862589g/mol
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3Ų
• XLogP3: 2.7